Cas no 2229224-96-6 (tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate
• CAS No: 2229224-96-6
• MF: C₁₆H₂₄ClN₃O₂
• MW: 325.833662986755
• CID: 5976309
• PubChem ID: 165622517
• Update Time: 2025-07-16

tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate
• 2229224-96-6
• EN300-1871045
• tert-butyl N-[4-chloro-3-(1-methylpiperazin-2-yl)phenyl]carbamate

• Inchi： 1S/C16H24ClN3O2/c1-16(2,3)22-15(21)19-11-5-6-13(17)12(9-11)14-10-18-7-8-20(14)4/h5-6,9,14,18H,7-8,10H2,1-4H3,(H,19,21)
• InChI Key： MGUWZMZDVSASSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1CNCCN1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1557047g/mol
• Monoisotopic Mass: 325.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate

Introduction to tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2229224-96-6)

tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2229224-96-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a chlorinated phenyl ring, and a 1-methylpiperazin-2-yl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl carbamate group is a common protecting group in organic synthesis, often used to mask the reactivity of primary amines. This group can be readily removed under mild conditions, making it a valuable tool in the synthesis of complex molecules. In the context of tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate, the tert-butyl carbamate serves to protect the amine functionality while allowing for further functionalization of the molecule.

The presence of a chlorinated phenyl ring in the structure of this compound is noteworthy. Chlorine atoms can significantly influence the electronic properties and biological activity of organic molecules. In medicinal chemistry, chlorinated phenyl rings are often incorporated into drug candidates to enhance their lipophilicity, improve their metabolic stability, and modulate their interactions with biological targets. The specific position and number of chlorine atoms can also affect the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME).

The 1-methylpiperazin-2-yl moiety is another key structural feature of this compound. Piperazine derivatives are widely used in pharmaceutical research due to their ability to interact with various biological targets, including receptors, enzymes, and ion channels. The methylation at the piperazine nitrogen can influence the compound's conformational flexibility and its binding affinity to specific targets. In particular, 1-methylpiperazine derivatives have been explored for their potential as modulators of serotonin receptors and other neurotransmitter systems.

Tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate has been studied for its potential therapeutic applications in various disease areas. Recent research has focused on its activity as a serotonin receptor modulator. Serotonin receptors play crucial roles in regulating mood, cognition, and other neurological functions. Compounds that can selectively modulate these receptors have shown promise in treating conditions such as depression, anxiety disorders, and schizophrenia.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate. The compound was found to exhibit high affinity for serotonin 5-HT_1A receptors and moderate affinity for 5-HT₇ receptors. These findings suggest that it may have potential as a novel serotonergic agent with a favorable receptor selectivity profile.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate in treating psychiatric disorders. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further studies are needed to fully assess its therapeutic potential and to optimize its formulation for clinical use.

In addition to its potential as a serotonergic agent, tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have potential as an anti-inflammatory agent with broad therapeutic applications.

The synthesis of tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chloroaniline with tert-butyl chloroformate to form the tert-butyl carbamate intermediate, followed by coupling with 1-methylpiperazine using an appropriate coupling reagent such as HATU or EDC·HCl. The final product can be purified by column chromatography or recrystallization techniques.

In conclusion, tert-butyl N-4-chloro-3-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2229224-96-6) is a promising compound with potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its use in treating various diseases.